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Compound of Interest

Compound Name: Zidovudine-d4

Cat. No.: B12371210

For researchers, scientists, and professionals engaged in drug development, precise
identification of chemical compounds is paramount. This guide provides a comprehensive
overview of the chemical identifiers for Zidovudine-d4, a deuterated analog of the antiretroviral
drug Zidovudine. Due to the nature of isotopically labeled compounds, some identifiers are not
always available. This document clarifies the available data for Zidovudine-d4 and provides
the corresponding identifiers for the parent compound, Zidovudine, for comparative reference.

Summary of Chemical Identifiers

The following table summarizes the key chemical identifiers for both Zidovudine-d4 and its
non-deuterated parent compound, Zidovudine.
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Identifier Zidovudine-d4 Zidovudine
CAS Number Not Available 30516-87-1[1]
PubChem CID Not Available 35370[1]
ChemSpider ID Not Available 32555

1-[(2R,4S,5S)-4-azido-5-

(hydroxymethyl)oxolan-2-yl]-5-

(trideuteriomethyl)pyrimidine- 1-[(2R,4S,5S)-4-azido-5-
IUPAC Name 2,4-dione; 2',3'-dideoxy-5'- (hydroxymethyl)oxolan-2-yl]-5-

(deuteriooxymethyl)-5-(methyl-  methylpyrimidine-2,4-dione[1]

d3)-thymidine (representative

names)
INChl=1S/C10H13N504/c1-5-
3-15(10(18)12-9(5)17)8-2-
_ 6(13-14-11)7(4-16)19-8/h3,6-
InChl Not Available
8,16H,2,4H2,1H3,
(H,12,17,18)/t6-,7+,8+/m0/s1[1
]
_ HBOMLICNUCNMMY-
InChiKey Not Available

XLPZGREQSA-N[1]

CC1=CN(C(=0)NC1=0)
, OC[C@@H]1--INVALID-LINK--
Canonical SMILES [C@H]2C--INVALID-LINK--

C--INVALID-LINK--O1
CO">C@@HN=[N+]=[N-][1]

Molecular Formula C10H9D4AN504 C10H13N504[1]

Note: The CAS Number for Zidovudine-d4 is often not assigned or is listed as not available by
chemical suppliers[2]. The CAS number for the unlabeled parent compound is frequently used
for reference. Similarly, a specific PubChem Compound ID (CID) for this particular deuterated
analog of Zidovudine has not been found. The provided SMILES for Zidovudine-d4 reflects the
isotopic labeling.

Experimental Protocols and Signaling Pathways
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Detailed experimental protocols for the synthesis, purification, and analysis of Zidovudine-d4,
as well as diagrams of its metabolic and signaling pathways, are beyond the scope of this
document. Such information is typically found in specialized scientific literature and patent
documents. Researchers are encouraged to consult these resources for in-depth
methodological details.

Logical Relationship of Identifiers

The following diagram illustrates the hierarchical and logical relationships between the different

types of chemical identifiers.
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Logical Flow of Chemical Identification
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Caption: Relationship between chemical structure representations and database identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Chemical Identifiers of
Zidovudine-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371210#zidovudine-d4-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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